Diethyl 2,2'-thiodiacetate

• IUPAC Name: ethyl 2-(2-ethoxy-2-oxoethyl)sulfanylacetate
• InChI: InChI=1S/C8H14O4S/c1-3-11-7(9)5-13-6-8(10)12-4-2/h3-6H2,1-2H3
• InChI Key: TVCSSJHLVLMADJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSCC(=O)OCC
• Molecular Formula: C8H14O4S
• DSSTOX Substance ID: DTXSID50239020
• Molecular Weight: 206.26 g/mol
• CAS RN: 925-47-3

Description

Diethyl 2,2’-thiodiacetate, also known as diethyl thiodiglycolate, is a chemical compound with the formula C8H14O4S. It is also referred to as 3-thiaglutaric acid diethyl ester and diethyl 2,2’-sulfanediyldiacetate.

Synthesis Analysis

The synthesis of Diethyl 2,2’-thiodiacetate involves the reaction of ethyl-2-bromoacetate with sodium sulfide in the presence of a catalyst. The reaction is faster with ethyl-2-bromoacetate than with sodium sulfide. The catalyst used can be used multiple times while maintaining consistent catalytic activity.

Molecular Structure Analysis

The molecular structure of Diethyl 2,2’-thiodiacetate contains a total of 26 bonds. These include 12 non-H bonds, 2 multiple bonds, 8 rotatable bonds, 2 double bonds, 2 aliphatic esters, and 1 sulfide.

Physical And Chemical Properties Analysis

Diethyl 2,2’-thiodiacetate has a molecular weight of 204.243. It has a melting point of 69-72°C and a boiling point of 252-253°C. The compound has a density of 1.146 g/mL at 25°C and a refractive index (n20/D) of 1.467.

Scientific Research Applications

• Antimicrobial Activity

  • Diethyl 2,2'-(thiocarbonyl-bis(sulfanediyl))-diacetate, a trithiocarbonate derivative, has been identified for its broad-spectrum antimicrobial activity, both in vitro and in vivo. This compound, which belongs to the trithiocarbonate class, is notable for its economic synthesis and potential as a lead compound in antimicrobial applications. It is also patented (Mabkhot et al., 2019).

• Herbicidal Applications

  • Quaternary ammonium 2,2'-thiodiacetate salts show promise as potent herbicidal agents in agriculture. Their toxicity against common weeds, such as sorrel and gallant-soldier, and low phytotoxicity to food crops, highlight their potential as selective and environmentally safe herbicides (Bałczewski et al., 2018).

• Synthesis Enhancement

  • A novel polystyrene-bound single-onium phase-transfer catalyst was synthesized to aid in the creation of diethyl-2,2’-thiodiacetate derivatives of thioether. This new catalyst demonstrated higher catalytic activity compared to soluble single site phase-transfer catalysts, offering a more efficient synthesis route for these compounds (Rajendran & Harikumar, 2015).

• Ecotoxicity Assessment

  • The ecotoxicity of 2,2'-thiodiacetates was studied, focusing on their potential environmental impact. These compounds were assessed in aquatic and benthic environments, showing varying levels of toxicity influenced by structural changes within ammonium cations. This research is vital for understanding the environmental safety of these compounds (Biczak et al., 2018).

• Metal Extraction and Coordination Chemistry

  • The solid salts and complexes of thiodiacetic acid, a relative of diethyl 2,2'-thiodiacetate, have been investigated for their applications in metal extraction and coordination chemistry. The thiodiacetate ion acts as a terdentate ligand, forming pseudo-octahedral symmetry complexes, indicating its utility in various industrial and scientific processes (Podlaha & Podlahocá, 1970).

• Dialkyl Antioxidants Synthesis

  • The synthesis of medium- and long-chain dialkyl 3,3'-thiodipropionates and dihexadecyl 2,2'-thiodiacetate antioxidants was achieved through lipase-catalyzed esterification and transesterification. These antioxidants have potential applications in the food industry and other sectors (Weber, Klein, & Vosmann, 2006).

• Biodegradable Chelating Agents

  • Research on biodegradable chelating agents highlights the potential of this compound derivatives in replacing non-biodegradable agents like EDTA and DTPA in various applications, including industrial, agricultural, and domestic sectors (Pinto, Neto, & Soares, 2014).

Safety and Hazards

Diethyl 2,2’-thiodiacetate should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. In case of a spill or leak, all sources of ignition should be removed, and the area should be ventilated.

Q & A

Q1: Can Diethyl 2,2'-thiodiacetate be used to synthesize longer-chain dialkyl thioacetates?

A: Yes, this compound can serve as a starting material for the synthesis of longer-chain dialkyl thioacetates through lipase-catalyzed transesterification reactions. [] This approach offers a greener and more efficient alternative to traditional chemical synthesis methods. For example, researchers successfully synthesized dihexadecyl 2,2'-thiodiacetate by reacting this compound with 1-hexadecanol in the presence of immobilized lipase B from Candida antarctica (Novozym 435). []

Q2: What is the significance of using enzymes like lipase in these reactions?

A: Enzymes like lipase offer several advantages in synthesizing dialkyl thioacetates. They enable reactions to occur under milder conditions, such as lower temperatures (60-80°C) and without the need for harsh solvents. [] This contributes to a more environmentally friendly and sustainable process. Additionally, enzymes exhibit high selectivity, leading to higher product yields and reducing the formation of unwanted byproducts. []